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Compound of Interest

Compound Name: 5-Phenyltetradecane

Cat. No.: B14179997 Get Quote

This guide provides essential procedures for the safe handling and disposal of 5-
Phenyltetradecane, tailored for researchers, scientists, and drug development professionals.

The following recommendations are based on the properties of structurally similar long-chain

alkylbenzenes due to the limited availability of a specific Safety Data Sheet (SDS) for 5-
Phenyltetradecane.

Physical and Chemical Properties Overview
To best assess the potential hazards of 5-Phenyltetradecane, the following table summarizes

the physical and chemical properties of structurally related compounds. This data indicates that

5-Phenyltetradecane is likely a combustible liquid with low volatility.
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Property Value Compound CAS Number

Molecular Formula C20H34 5-Phenyltetradecane 4534-56-9[1]

Molecular Weight 274.49 g/mol 5-Phenyltetradecane 4534-56-9[1]

Appearance

Colorless liquid with a

mild odor (Floats on

water)

Tetradecylbenzene 1459-10-5[2]

Melting Point 16 °C Tetradecylbenzene 1459-10-5[3][4]

Boiling Point 359 °C Tetradecylbenzene 1459-10-5[3][4]

Flash Point 196 °C Tetradecylbenzene 1459-10-5[3]

Density 0.854 g/mL at 20 °C Tetradecylbenzene 1459-10-5[3][4]

Personal Protective Equipment (PPE)
Given the properties of similar compounds, the primary hazards are expected to be skin and

eye contact, and aspiration if swallowed. Therefore, the following personal protective

equipment is essential for handling 5-Phenyltetradecane.
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PPE Category Recommended Equipment Justification

Eye and Face Protection

Safety glasses with side

shields or chemical safety

goggles.[5][6] A face shield

may be worn for additional

protection against splashes.[5]

[7]

Protects against splashes and

airborne droplets.

Hand Protection

Chemical-resistant gloves

(e.g., Neoprene, nitrile, or

vinyl).[5]

Prevents skin contact with the

chemical.

Body Protection Laboratory coat or coveralls.

Provides a barrier against

accidental spills and splashes.

[6]

Respiratory Protection

Generally not required for

handling small quantities in a

well-ventilated area due to low

volatility. If aerosols are

generated or handling occurs

in a poorly ventilated space, a

respirator may be necessary.

[6][7]

Protects against inhalation of

mists or aerosols.

Foot Protection

Closed-toe shoes, preferably

chemical-resistant safety

boots.[5][6]

Protects feet from spills and

falling objects.

Operational Plan for Handling 5-Phenyltetradecane
A systematic approach is crucial for minimizing risks associated with handling 5-
Phenyltetradecane. The following workflow outlines the key steps from preparation to

disposal.
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Preparation

Handling

Post-Handling & Disposal

Designate Handling Area

Assemble Required PPE

Prepare Spill Kit

Review SDS of Similar Compounds

Don Appropriate PPE

Proceed to Handling

Handle in Well-Ventilated Area
(e.g., Fume Hood)

Avoid Generating Aerosols

Decontaminate Work Area

Proceed to Post-Handling

Dispose of Waste in
Labeled, Sealed Container

Remove and Dispose of
Contaminated PPE

Wash Hands Thoroughly

Click to download full resolution via product page

Caption: Workflow for Safe Handling of 5-Phenyltetradecane.
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Disposal Plan
Proper disposal of 5-Phenyltetradecane and associated waste is critical to prevent

environmental contamination and ensure regulatory compliance.

Waste Collection: Collect all waste materials, including unused 5-Phenyltetradecane,

contaminated consumables (e.g., pipette tips, paper towels), and disposable PPE, in a

dedicated, clearly labeled, and sealed waste container.

Waste Storage: Store the waste container in a designated, well-ventilated, and secure area

away from incompatible materials such as strong oxidizing agents.[3][8]

Waste Disposal: Dispose of the chemical waste through an approved hazardous waste

disposal service in accordance with local, state, and federal regulations. Do not dispose of 5-
Phenyltetradecane down the drain or in general waste.[9][10]

By adhering to these safety protocols and logistical plans, researchers can minimize the risks

associated with the handling of 5-Phenyltetradecane and ensure a safe laboratory

environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Buy Online CAS Number 4534-56-9 - TRC - 5-Phenyltetradecane | LGC Standards
[lgcstandards.com]

2. bocsci.com [bocsci.com]

3. chemwhat.com [chemwhat.com]

4. 1-Phenyltetradecane analytical standard | Sigma-Aldrich [sigmaaldrich.com]

5. hsi.com [hsi.com]

6. Essential Personal Protective Equipment for the Oil & Gas Industry
[canadasafetytraining.com]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b14179997?utm_src=pdf-body
https://www.benchchem.com/product/b14179997?utm_src=pdf-body
https://www.chemwhat.com/tetradecylbenzene-cas-1459-10-5/
https://www.fishersci.com/store/msds?partNumber=O4595500&productDescription=TETRADECANE+CERT+500ML&vendorId=VN00033897&countryCode=US&language=en
https://www.benchchem.com/product/b14179997?utm_src=pdf-body
https://www.benchchem.com/product/b14179997?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AA30809&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.cpachem.com/msds?num=SB351&dnl=sd_-_n-Tetradecane_%5BCAS_629-59-4%5D_%28SB351%29_%28EU%29.pdf
https://www.benchchem.com/product/b14179997?utm_src=pdf-body
https://www.benchchem.com/product/b14179997?utm_src=pdf-custom-synthesis
https://www.lgcstandards.com/GB/en/p/TRC-P108470
https://www.lgcstandards.com/GB/en/p/TRC-P108470
https://www.bocsci.com/benzene-tetradecyl-cas-1459-10-5-item-49975.html
https://www.chemwhat.com/tetradecylbenzene-cas-1459-10-5/
https://www.sigmaaldrich.com/FR/fr/product/sial/87204
https://hsi.com/blog/ppe-oil-and-gas-personnel
https://www.canadasafetytraining.com/Safety_Blog/ppe-for-the-oil-and-gas-industry.aspx
https://www.canadasafetytraining.com/Safety_Blog/ppe-for-the-oil-and-gas-industry.aspx
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14179997?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


7. fatfinger.io [fatfinger.io]

8. fishersci.com [fishersci.com]

9. fishersci.com [fishersci.com]

10. cpachem.com [cpachem.com]

To cite this document: BenchChem. [Essential Safety and Logistical Information for Handling
5-Phenyltetradecane]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b14179997#personal-protective-equipment-for-
handling-5-phenyltetradecane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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